1-Methyl-2-(2-dicyclohexylphosphinophenyl)-1h-benzoimidazole
Overview
Description
The compound “1-Methyl-2-(2-dicyclohexylphosphinophenyl)-1h-benzoimidazole” is a complex organic molecule. It contains a benzoimidazole core, which is a fused benzene and imidazole ring. Attached to this core is a methyl group at the 1-position and a dicyclohexylphosphinophenyl group at the 2-position .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of the benzoimidazole core and the dicyclohexylphosphinophenyl group. The benzoimidazole core is a planar, aromatic system, which contributes to the stability of the molecule. The dicyclohexylphosphinophenyl group is a bulky, non-planar group, which could influence the overall shape and properties of the molecule .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the benzoimidazole core and the dicyclohexylphosphinophenyl group. The benzoimidazole core is a relatively stable aromatic system, but it can participate in reactions involving its nitrogen atoms or the carbon atoms of the benzene ring. The dicyclohexylphosphinophenyl group could potentially be involved in reactions with the phosphorus atom .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the benzoimidazole core could contribute to its stability and solubility, while the dicyclohexylphosphinophenyl group could influence its reactivity and steric properties .Scientific Research Applications
Synthesis and Biological Applications
Antihypertensive Activity
Some derivatives of 1H-benzoimidazol-5-ylamine, structurally related to 1-Methyl-2-(2-dicyclohexylphosphinophenyl)-1H-benzoimidazole, were synthesized and exhibited potent antihypertensive effects in studies (Sharma, Kohli, & Sharma, 2010).
Antimicrobial and Genotoxic Properties
1H-benzoimidazol-2-ylamine derivatives, including structures similar to 1-Methyl-2-(2-dicyclohexylphosphinophenyl)-1H-benzoimidazole, were investigated for antimicrobial and genotoxic activities (Benvenuti et al., 1997).
Antimicrobial Activity of Amino Acid and Sulfamoyl Derivatives
Compounds containing 4-(5-benzoyl-benzoimidazol-2) moiety, related to 1-Methyl-2-(2-dicyclohexylphosphinophenyl)-1H-benzoimidazole, were synthesized and showed significant effectiveness against various bacteria and fungi (El-Meguid, 2014).
Chemical Properties and Applications
Corrosion Inhibition
Imidazole derivatives, closely related to 1-Methyl-2-(2-dicyclohexylphosphinophenyl)-1H-benzoimidazole, were synthesized and investigated as inhibitors for mild steel corrosion in acidic solutions, displaying high inhibition efficiency (Yadav, Kumar, Sinha, & Kumar, 2014).
Anticancer Activity of Metal Complexes
Benzimidazole-based Zn(II) complexes, structurally related to the compound , were studied for their potential anticancer activity against human carcinoma cells (Zhao et al., 2015).
Antimicrobial Agents
Novel isoxazolyl benzoimidazolyl benzamides, acrylamides, and propionamides, related to 1-Methyl-2-(2-dicyclohexylphosphinophenyl)-1H-benzoimidazole, were synthesized and evaluated for antimicrobial activities, showing superior in vitro activities compared to standard drugs (Rajanarendar, Ramu, Reddy, & Shaik, 2008).
Future Directions
The study of benzoimidazole derivatives is a rich field in medicinal chemistry, and new compounds are continually being synthesized and evaluated for their biological activity. This compound, with its unique combination of a benzoimidazole core and a dicyclohexylphosphinophenyl group, could potentially be of interest in future research .
properties
IUPAC Name |
dicyclohexyl-[2-(1-methylbenzimidazol-2-yl)phenyl]phosphane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H33N2P/c1-28-24-18-10-9-17-23(24)27-26(28)22-16-8-11-19-25(22)29(20-12-4-2-5-13-20)21-14-6-3-7-15-21/h8-11,16-21H,2-7,12-15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBOIHFPCQHFOOP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1C3=CC=CC=C3P(C4CCCCC4)C5CCCCC5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H33N2P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-2-(2-dicyclohexylphosphinophenyl)-1h-benzoimidazole | |
CAS RN |
1357398-60-7 |
Source
|
| Record name | 1357398-60-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-methyl-N-[(5-methylsulfonylpyridin-2-yl)methyl]-2-oxo-5-(1H-pyrazol-5-yl)-1-[3-(trifluoromethyl)phenyl]-3,4-dihydropyridine-3-carboxamide](/img/structure/B8227536.png)
![1-Naphthalenesulfonic acid, 5-[[2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]amino]-](/img/structure/B8227568.png)
![(S)-1-(2-(2-Aminoethoxy)-5-chloropyridin-3-yl)-3-(2-chloro-7-(1-methoxyethyl)pyrazolo[1,5-a]pyrimidin-6-yl)urea hydrochloride](/img/structure/B8227569.png)
![Methyl 2-amino-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoate](/img/structure/B8227584.png)
![5'-((3,5-Dicarboxyphenyl)ethynyl)-[1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid](/img/structure/B8227620.png)
